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Compound of Interest
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Cat. No.: B1141879 Get Quote

An In-depth Technical Guide to Deltamethric
Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
Deltamethric acid, a key intermediate in the synthesis of the potent pyrethroid insecticide

deltamethrin, is a compound of significant interest in the fields of agrochemistry and

neurotoxicology. This technical guide provides a comprehensive overview of deltamethric
acid, including its chemical identity, physicochemical properties, detailed synthesis protocols,

and analytical methodologies. Furthermore, this document elucidates the synthetic pathway

from a key precursor to deltamethrin, offering valuable insights for researchers and

professionals involved in the development and analysis of pyrethroid-based compounds.

Chemical Identity and Properties
Deltamethric acid, systematically known as (1R,3R)-3-(2,2-dibromovinyl)-2,2-

dimethylcyclopropanecarboxylic acid, is the carboxylic acid moiety of the insecticide

deltamethrin.[1] Understanding its fundamental properties is crucial for its synthesis, handling,

and analysis.

Table 1: Chemical Identifiers and Nomenclature for Deltamethric Acid
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Identifier Value

CAS Number 53179-78-5

IUPAC Name
(1R,3R)-3-(2,2-dibromoethenyl)-2,2-

dimethylcyclopropane-1-carboxylic acid

Synonyms Decamethrinic acid, Br2CA

Molecular Formula C₈H₁₀Br₂O₂

Molecular Weight 297.97 g/mol [2]

Table 2: Physicochemical Properties of Deltamethric Acid (Computed)

Property Value Reference

XLogP3-AA 3.4 --INVALID-LINK--

Hydrogen Bond Donor Count 1 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
2 --INVALID-LINK--

Rotatable Bond Count 2 --INVALID-LINK--

Exact Mass 295.90475 g/mol --INVALID-LINK--

Monoisotopic Mass 295.90475 g/mol --INVALID-LINK--

Topological Polar Surface Area 37.3 Å² --INVALID-LINK--

Heavy Atom Count 12 --INVALID-LINK--

Complexity 241 --INVALID-LINK--

Synthesis of Deltamethrin: A Workflow Overview
The industrial synthesis of deltamethrin is a multi-step process that hinges on the preparation

of deltamethric acid and its subsequent esterification. The following diagram illustrates a

common synthetic route.
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Synthesis of Deltamethric Acid

Synthesis of Deltamethrin

Methyl (1R)-cis-chrysanthemate Ozonolysis Methyl-(1R)-cis-caronaldehyde Wittig Reaction
(CBr4, PPh3)

Methyl (1R)-cis-3-(2,2-dibromovinyl)-
2,2-dimethylcyclopropanecarboxylate

Hydrolysis
(HBr, AcOH, H2O) Deltamethric Acid Acid Chloride Formation

(SOCl2 or (COCl)2) Deltamethric Acid Chloride

Esterification Deltamethrin

(S)-α-cyano-3-phenoxybenzyl alcohol

Click to download full resolution via product page

Figure 1: A representative synthetic workflow for the production of deltamethrin, highlighting the

key intermediate, deltamethric acid.

Experimental Protocols
Synthesis of (1R)-cis-2,2-dimethyl-3-(2,2-dibromovinyl)-
cyclopropane carboxylic acid (Deltamethric Acid)[3]
This protocol is based on the synthesis starting from methyl-(1R)-cis-caronaldehyde.

Materials:

Methyl-(1R)-cis-caronaldehyde

Triphenylphosphine (PPh₃)

Carbon tetrabromide (CBr₄)

Dichloromethane (CH₂Cl₂), dry

Acetic acid (AcOH)

Concentrated hydrobromic acid (HBr)

Water (H₂O)
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Diethyl ether

Dilute sodium hydroxide (NaOH) solution

Procedure:

Wittig Reaction: In a reaction vessel, dissolve triphenylphosphine (5.3 g) and carbon

tetrabromide (3.36 g) in dry dichloromethane (60 mL).

To this solution, add methyl-(1R)-cis-caronaldehyde (1.5 g).

Allow the reaction to proceed, monitoring for the formation of the intermediate methyl ester.

Hydrolysis: Upon completion of the Wittig reaction, add acetic acid (9 mL), concentrated

hydrobromic acid (6 mL), and water (3 mL) to the reaction mixture.

Reflux the mixture for 3 hours.

Work-up: After cooling, dilute the reaction mixture with water and extract with diethyl ether.

Extract the organic layer with a dilute sodium hydroxide solution.

Acidify the aqueous extract and then extract with diethyl ether.

Evaporate the ether to yield the final product, (1R)-cis-2,2-dimethyl-3-(2,2-dibromovinyl)-

cyclopropane carboxylic acid.

Conversion of Deltamethric Acid to Deltamethrin[1]
This protocol describes the esterification of deltamethric acid with (S)-α-cyano-3-

phenoxybenzyl alcohol.

Materials:

Deltamethric acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

(S)-α-cyano-3-phenoxybenzyl alcohol
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Anhydrous inert solvent (e.g., toluene)

Pyridine or other suitable base

Procedure:

Acid Chloride Formation: Convert deltamethric acid to its more reactive acid chloride

derivative by reacting it with a slight excess of thionyl chloride or oxalyl chloride in an

anhydrous inert solvent. This reaction is typically performed at room temperature or with

gentle heating.

Esterification: In a separate reaction vessel, dissolve (S)-α-cyano-3-phenoxybenzyl alcohol

and a base (e.g., pyridine) in an anhydrous inert solvent.

Slowly add the freshly prepared deltamethric acid chloride to the alcohol solution at a

controlled temperature (often 0-5 °C) to manage the exothermic reaction.

Allow the reaction to stir at room temperature until completion, which can be monitored by

techniques such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Work-up: Upon completion, the reaction mixture is typically washed with dilute acid to

remove the base, followed by a wash with water and brine.

The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and

the solvent is removed under reduced pressure to yield crude deltamethrin.

Purification: The crude product can be further purified by recrystallization or chromatography

to obtain high-purity deltamethrin.

Analytical Methodologies
The quantification of deltamethric acid, often as a metabolite of deltamethrin in environmental

and biological samples, requires sensitive and specific analytical methods.

Table 3: Analytical Methods for the Determination of Deltamethric Acid
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Technique
Sample
Matrix

Sample
Preparation

Detection
Key
Parameters

Reference

GC-QTOF-

MS

Pine needles,

Pine nuts

Solvent

extraction

(pine

needles),

Modified

QuEChERS

(pine nuts),

followed by

cleanup.

Quadrupole

Time-of-Flight

Mass

Spectrometry

LOD: 0.2–26

μg kg⁻¹,

LOQ: 0.6–79

μg kg⁻¹,

Recoveries:

82–102%

[3]

GC-ECD Soil

Solvent

extraction,

derivatization

to a

pentafluorobe

nzyl ester.

Electron

Capture

Detector

(ECD)

Not specified [4]

HPLC-UV
Biological

fluids (urine)

Acidification,

liquid-liquid

extraction

with hexane,

evaporation,

and

reconstitution

.

UV Detector Not specified [5]

Biological Significance and Metabolism
Deltamethric acid itself is not the primary active insecticidal compound. Instead, it serves as a

crucial building block for deltamethrin. In biological systems, deltamethrin undergoes

metabolism, primarily through ester hydrolysis, which cleaves the molecule into deltamethric
acid and 3-phenoxybenzyl alcohol derivatives.[1] The presence of deltamethric acid in urine

is often used as a biomarker for exposure to deltamethrin.[5] Further metabolism of

deltamethric acid can occur, leading to the formation of more polar conjugates that are then

excreted.
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Conclusion
This technical guide has provided a detailed overview of deltamethric acid, a compound of

central importance in the synthesis of deltamethrin. The information presented, from its

fundamental properties to detailed synthetic and analytical protocols, is intended to be a

valuable resource for researchers and professionals in the agrochemical and pharmaceutical

industries. A thorough understanding of deltamethric acid is essential for the continued

development and safe use of pyrethroid-based insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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